2-Morpholinomethyl-2'-thiomethylbenzophenone
Overview
Description
2-Morpholinomethyl-2’-thiomethylbenzophenone (MTB) is an organic compound with the molecular formula C19H21NO2S . It has gained considerable attention in the field of scientific research.
Molecular Structure Analysis
The molecular structure of 2-Morpholinomethyl-2’-thiomethylbenzophenone is represented by the linear formula C19H21NO2S . For a detailed structural analysis, it would be beneficial to refer to a reliable chemical database or a chemistry professional.Scientific Research Applications
Crystallographic and Intermolecular Interaction Studies
- Analysis of Intermolecular Interactions : A study explored the synthesis and characterization of biologically active 1,2,4-triazole derivatives, providing insights into intermolecular interactions, such as lp⋯π, which could be relevant to the understanding of similar compounds containing morpholine and thiomethyl groups (Shukla et al., 2014).
Corrosion Inhibition Studies
- Electrochemical and Quantum Chemical Studies : Research on benzimidazole derivatives, including a compound with a morpholinomethyl moiety, demonstrated their effectiveness as corrosion inhibitors, highlighting the potential of such compounds in protective coatings and materials science (Yadav et al., 2016).
Organic Synthesis and Catalysis
- Synthesis and Functionalization : The development of novel morpholinium-functionalized anion-exchange blend membranes for electrochemical applications, such as alkaline fuel cells, showcases the versatility of morpholine derivatives in materials science (Morandi et al., 2015).
Biochemical and Medicinal Applications
- Antimycobacterial Activity : A study on dibenzo[b,d]thiophene-1,2,3-triazoles with morpholine appendages demonstrated significant antimycobacterial activity, suggesting the potential of morpholine derivatives in developing new therapeutic agents (Pulipati et al., 2016).
Polymer Science
- Oxidative Polycondensation and Thermal Degradation : Research on the oxidative polycondensation of 2-(morpholinoiminomethyl)phenol and its thermal degradation profiles offers insights into polymer science, particularly in the synthesis and stability of polymers with specific functional groups (Kaya & Bilici, 2006).
Safety and Hazards
Properties
IUPAC Name |
(2-methylsulfanylphenyl)-[2-(morpholin-4-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2S/c1-23-18-9-5-4-8-17(18)19(21)16-7-3-2-6-15(16)14-20-10-12-22-13-11-20/h2-9H,10-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFGJOPEKABOTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1C(=O)C2=CC=CC=C2CN3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00643532 |
Source
|
| Record name | [2-(Methylsulfanyl)phenyl]{2-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898750-23-7 |
Source
|
| Record name | [2-(Methylsulfanyl)phenyl]{2-[(morpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00643532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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